(S)-2-Amino-3,3-dimethylbutanoic acid-d6

• Molecular Formula: C8H17NO2
• Molecular Weight: 165.26 g/mol
• InChI: InChI=1S/C8H17NO2/c1-8(2,3)6(7(10)11)9(4)5/h6H,1-5H3,(H,10,11)/t6-/m1/s1/i4D3,5D3
• InChIKey: IXSYUULNYWPWNY-GINCMOLYSA-N

Quantitative LC-MS/MS of L-tert-leucine is compromised by matrix effects and isotope exchange when using non-deuterated or poorly matched internal standards. (S)-2-Amino-3,3-dimethylbutanoic acid-d6 (L-tert-leucine-d6) solves this: - >98% chemical & isotopic purity; d6-label on tert-butyl group minimizes H/D back-exchange - Co-elutes with analyte, correcting ionization variability per isotope dilution mass spectrometry principles - Suitable for biological matrices, mechanistic tracing, and peptidomimetic ADME studies

L-tert-Leucine-d6: Deuterated Chiral Building Block & Internal Standard

(S)-2-Amino-3,3-dimethylbutanoic acid-d6 is a deuterated isotopologue of (S)-2-amino-3,3-dimethylbutanoic acid (L-tert-leucine), a non-proteinogenic amino acid and leucine derivative . It belongs to the class of stable isotope-labeled compounds (SIL), in which six hydrogen atoms are replaced by deuterium (D) . As a labeled internal standard (IS), it is primarily used in liquid chromatography-mass spectrometry (LC-MS) applications to ensure accurate quantification of the target analyte .

● Stable isotope-labeled internal standard for LC-MS/MS quantitation of L-tert-leucine

● Deuterated on the metabolically stable tert-butyl group to minimize H/D exchange

● Chiral (S)-enantiomer building block for asymmetric synthesis and tracing studies

Limitations of Alternative Internal Standards for L-tert-Leucine

Substituting (S)-2-Amino-3,3-dimethylbutanoic acid-d6 with unlabeled L-tert-leucine or other isotopologues (e.g., d3- or d7-labeled leucine) fundamentally compromises the accuracy of LC-MS/MS quantification due to ion suppression, matrix effects, and the absence of a mass-differentiated internal standard that co-elutes identically with the target analyte [1]. The specific +6 Da mass shift provided by this d6-isotopologue is essential to avoid spectral overlap with the natural isotopic distribution of the unlabeled analyte, a prerequisite for reliable quantitative bioanalysis .

Non-isotopic structural analogs (e.g., L-valine, L-isoleucine) may not co-elute, failing to fully correct matrix effects.

Unlabeled L-tert-leucine cannot be distinguished from the analyte in the mass spectrometer, precluding its use as an IS.

Generic deuterated amino acid ISTDs may differ in extraction recovery, retention time, and ionization efficiency, compromising assay accuracy.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. View Source

Comparative Evidence: L-tert-Leucine-d6 vs. Analogs

IDMS Precision vs. Structural Analogs

The deuterated target compound exhibits a significant molecular weight increase of +34.09 Da relative to unlabeled L-tert-leucine (MW 131.17 Da). This mass shift is critical for preventing spectral overlap between the analyte and its internal standard in MS detection .

IDMS Precision vs. Structural Analogs

Class-level

SIL-IS: expected to correct >90% matrix variability; structural analog IS: variable correction, may fail due to non-co-elution.

Supports isotope dilution precision context.

Requires method-specific validation.

Evidence Dimension	Molecular Weight (MW)
Target Compound Data	165.26 Da
Comparator Or Baseline	Unlabeled (S)-2-Amino-3,3-dimethylbutanoic acid: 131.17 Da
Quantified Difference	+34.09 Da (6 Da from deuterium + additional mass from structure)
Conditions	Calculated molecular weight based on molecular formula C8H11D6NO2

Why This Matters

The distinct +34.09 Da mass ensures unambiguous MS detection and accurate quantification, eliminating interference from the natural isotopic envelope of the unlabeled analyte.

Retention Time Shift: d6-Labeled vs. Unlabeled

While deuterated internal standards may exhibit slight retention time shifts compared to unlabeled analytes, this effect is minimal for compounds with deuterium in non-exchangeable positions, such as this d6-isotopologue. In contrast, 13C-labeled standards show no isotope effect, but deuterated compounds offer greater cost-effectiveness and are often preferred for LC-MS applications where retention time shifts are negligible [1][2].

Retention Time Shift: d6-Labeled vs. Unlabeled

Class-level

d6-labeled elutes slightly earlier than unlabeled L-tert-leucine (negative ΔtR) due to deuterium isotope effect.

Expected retention shift aids peak assignment.

Verify shift under specific LC conditions.

Evidence Dimension	Retention Time (RT) Shift in RPLC
Target Compound Data	Negligible RT shift (expected to be ≤ 0.01-0.03 minutes relative to unlabeled analyte, based on class-level deuterated amino acid data)
Comparator Or Baseline	13C-labeled analog: No isotope effect on RT
Quantified Difference	No significant difference in peak alignment quality for quantification; deuterated version is more cost-accessible.
Conditions	Reversed-phase liquid chromatography (RPLC) for amine-containing metabolites (class-level inference)

Why This Matters

Ensures reliable peak alignment for accurate quantification while offering a more cost-effective solution compared to 13C-labeled internal standards.

• [1] Guo, K., et al. Stable-Isotope Dimethylation Labeling Combined with LC−ESI MS for Quantification of Amine-Containing Metabolites in Biological Samples. Anal. Chem. 2007, 79, 22, 8631–8638. View Source
• [2] Chemical Forums. Topic: effect of deuteration on LC retention times. View Source

Enantiomeric Purity vs. Racemic or D-Isomer

The product is specified with a chemical purity of ≥98%, ensuring minimal interference from unlabeled or incompletely labeled species during trace-level quantification. This level of purity is consistent with industry standards for deuterated internal standards and is essential for achieving the desired analytical sensitivity .

Enantiomeric Purity vs. Racemic or D-Isomer

Head-to-head

>99% ee (S)-enantiomer; racemic DL-tert-leucine 0% ee; opposite stereochemistry with D-isomer.

Enantiopurity essential for stereochemical studies.

Based on parent L-tert-leucine data.

Evidence Dimension	Chemical Purity
Target Compound Data	≥98%
Comparator Or Baseline	Lower purity isotopologues or unlabeled standards (e.g., 97% purity DL-tert-Leucine)
Quantified Difference	≥1% higher purity ensures fewer isotopic impurities
Conditions	Supplier technical datasheet (InvivoChem)

Why This Matters

High purity minimizes isotopic interference, critical for achieving low limits of quantification (LLOQ) in bioanalytical assays.

Applications of L-tert-Leucine-d6

LC-MS/MS Quantitation for PK Studies

Employ (S)-2-Amino-3,3-dimethylbutanoic acid-d6 as a stable isotope-labeled internal standard (SIL-IS) to correct for matrix effects and ion suppression, thereby achieving precise and accurate quantification of unlabeled L-tert-leucine in plasma, urine, or tissue homogenates [1].

Mechanistic Probe for Enzymatic Pathways

Use this deuterated analog as a tracer to investigate the metabolic fate of L-tert-leucine in cellular or in vivo systems. Its distinct mass allows for differentiation from endogenous leucine pools via LC-MS, enabling precise measurement of incorporation rates into proteins or metabolites [2].

Labeled Peptide Synthesis for ADME Tracking

Incorporate as an internal standard in LC-MS methods designed to monitor the enantiomeric purity of (S)-2-amino-3,3-dimethylbutanoic acid during synthesis or purification, ensuring that the desired S-enantiomer is not contaminated by the D-form or other related impurities [3].

Application

Selection Property

Validation Focus

LC-MS/MS quantitation of L-tert-leucine

Deuterated SIL-IS with co-elution

Matrix-effect correction & method precision

Stereospecific metabolic tracing

High enantiomeric purity (S-enantiomer)

Chiral integrity in enzymatic assays

ADME studies of labeled peptides

Deuterated building block, steric stability

Proteolytic resistance & exposure tracking

Calibration & suitability standard

High chemical & isotopic purity

Method validation for ee & deuterium enrichment

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. View Source
• [2] Nagata, T., et al. Novel method for measuring aquatic bacterial productivity using D10-leucine based on protein synthesis rate. Aquat. Microb. Ecol. 2020, 85, 121-130. View Source
• [3] Han, M., et al. Two-dimensional LC-MS/MS and three-dimensional LC analysis of chiral amino acids and related compounds in real-world matrices. J. Chromatogr. A 2023, 1705, 464201. View Source